Cas no 2923-26-4 (Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate)

• Product Name: Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate
• CAS No: 2923-26-4
• MF: C₆F₁₁NaO₂
• MW: 336.03521156311
• MDL: MFCD07784242
• CID: 260418
• PubChem ID: 23678863
• Update Time: 2025-10-20

Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate Chemical and Physical Properties

Names and Identifiers

• Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate
• Hexanoic acid,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, sodium salt (1:1)
• sodium perfluorohexanoate
• Sodium perfluorohexanoate min
• Undecafluor-hexansaeure,Natrium-Salz
• Undecafluorohexanoic acid,sodium salt
• undecafluoro-hexanoic aci sodium salt
• Hexanoic acid,undecafluoro-,sodium salt
• MFCD07784242
• AKOS016005035
• J-017447
• Hexanoic acid, 2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, sodium salt (1:1)
• SODIUM PERFLUOROCAPROATE
• A918624
• UIMRWXUIVFZGSD-UHFFFAOYSA-M
• Hexanoic acid, undecafluoro-, sodium salt
• Sodium2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate
• DTXSID3052856
• UNII-OO621FAE3R
• EINECS 220-881-7
• Perfluorohexanoic acid sodium 50 microg/mL in Methanol:Water
• SCHEMBL3366661
• NS00083427
• Q27285756
• Undecafluorohexanoic acid, sodium salt
• PFHxA Na; Sodium perfluorohexanoate
• Perfluorohexanoic Acid Sodium
• 2923-26-4
• sodium;2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate
• Sodium undecafluorohexanoate
• sodium,2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate
• OO621FAE3R
• CS-0450652
• sodium;2, 2, 3, 3, 4, 4, 5, 5, 6, 6, 6-undecafluorohexanoate
• PFHxA; PFHxA Na; Sodium perfluorohexanoate
• DTXCID0031267
• DB-352694

• MDL： MFCD07784242
• Inchi： 1S/C6HF11O2.Na/c7-2(8,1(18)19)3(9,10)4(11,12)5(13,14)6(15,16)17;/h(H,18,19);/q;+1/p-1
• InChI Key： UIMRWXUIVFZGSD-UHFFFAOYSA-M
• SMILES： [Na+].FC(C(C(F)(F)F)(F)F)(C(C(C(=O)[O-])(F)F)(F)F)F

Computed Properties

• Exact Mass: 335.96200
• Monoisotopic Mass: 335.96203330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13000
• LogP: 1.83980

Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate

Comprehensive Overview of Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate (CAS No. 2923-26-4)

Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate (CAS No. 2923-26-4) is a fluorinated organic compound widely recognized for its unique chemical properties and applications in industrial and research settings. This sodium salt of undecafluorohexanoic acid is characterized by its high thermal stability, chemical resistance, and surface-active properties, making it a valuable component in advanced material science and specialty chemistry.

The compound's structure, featuring a perfluorinated carbon chain (undecafluorohexanoate), contributes to its exceptional hydrophobicity and oleophobicity. These traits have spurred interest in applications such as water- and oil-repellent coatings, firefighting foams, and surfactants for high-performance materials. Researchers and manufacturers often seek alternatives to long-chain perfluorinated compounds (PFAS), placing Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate under scrutiny for its environmental impact and regulatory compliance.

In recent years, the demand for sustainable fluorochemicals has grown, driven by global environmental concerns. Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate is frequently discussed in the context of green chemistry and PFAS alternatives, as industries explore shorter-chain fluorinated compounds with reduced bioaccumulation potential. Studies suggest that this compound may offer a balance between performance and environmental safety, though further research is needed to confirm its ecological footprint.

From a synthetic perspective, Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate is synthesized via the neutralization of undecafluorohexanoic acid with sodium hydroxide. Its solubility in polar solvents like water and ethanol enhances its utility in formulations requiring homogeneous dispersion. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity.

In the pharmaceutical and agrochemical sectors, derivatives of Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate are investigated for their potential as intermediates in drug delivery systems or crop protection agents. The compound's ability to modify surface tension and interfacial properties makes it a candidate for enhancing the efficacy of formulations.

As regulatory frameworks evolve, stakeholders are increasingly interested in the degradation pathways and toxicity profiles of fluorinated compounds. Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate is no exception, with ongoing studies evaluating its persistence in ecosystems and potential health effects. Transparent data sharing and collaboration between academia and industry are critical to addressing these questions.

For researchers and procurement specialists, sourcing high-purity Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate (CAS No. 2923-26-4) requires attention to supplier certifications and analytical reports. Reputable suppliers provide detailed technical data sheets, including information on stability, storage conditions, and compatibility with other chemicals.

In summary, Sodium 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanoate represents a versatile fluorinated compound with niche applications across multiple industries. Its role in the transition toward more sustainable fluorochemicals underscores the importance of continued research and innovation in this field.